Cas no 52776-45-1 (2,2-Dimethoxyadamantane)

• Product Name: 2,2-Dimethoxyadamantane
• CAS No: 52776-45-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1029948
• PubChem ID: 11435532
• Update Time: 2025-04-20

2,2-Dimethoxyadamantane Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxyadamantane
• Adamantanone dimethyl acetal
• Adamantanone dimethyl ketal
• 2,2-Dimethoxy-Tricyclo[3.3.1.1(3,7)]decane
• 52776-45-1
• KBYRBNQCLOUQTN-UHFFFAOYSA-N
• DTXSID00465756
• AKOS006284189
• AKOS015917960
• SCHEMBL6160966
• DB-292120

• Inchi： 1S/C12H20O2/c1-13-12(14-2)10-4-8-3-9(6-10)7-11(12)5-8/h8-11H,3-7H2,1-2H3
• InChI Key： KBYRBNQCLOUQTN-UHFFFAOYSA-N
• SMILES： O(C)C1(C2CC3CC(C2)CC1C3)OC

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184 ºC
• Boiling Point: 245.3±13.0 ºC (760 Torr),
• Flash Point: 83.8±19.4 ºC,
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),
• PSA: 18.46